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Compound of Interest

Compound Name: SR 1824

Cat. No.: B591233

This document provides comprehensive safety, logistical, and disposal procedures for sodium
hydroxide solutions, identified by the UN number 1824. Adherence to these guidelines is crucial
for ensuring the safety of laboratory personnel and minimizing environmental impact. Sodium
hydroxide (NaOH), also known as caustic soda or lye, is a highly corrosive strong base that
requires careful handling and disposal.[1][2]

Immediate Safety and Hazard Information

Sodium hydroxide is extremely corrosive and can cause severe burns to the skin and eyes
upon contact.[2] Inhalation of mists or aerosols can lead to irritation of the respiratory tract.[2]
Ingestion can cause severe damage to the gastrointestinal tract.[3] The reaction of sodium
hydroxide with acids is highly exothermic, meaning it releases significant heat, which can cause
the solution to boil and splash if not controlled.[1][2]

Personal Protective Equipment (PPE):

Before handling sodium hydroxide solutions, it is imperative to be fully trained on its properties
and to wear the appropriate personal protective equipment.[1]
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Specifications and Best

Body Part Required PPE .
Practices
Use close-fitting goggles to
Chemical Splash Goggles & prevent the entry of liquids. A
Eyes/Face . ) i N
Face Shield face shield provides additional

protection against splashes.[4]

A plastic or rubber apron

_ _ . should be worn. Leather boots
) Chemical-Resistant Suit & ) )
Skin/Body should be avoided as sodium
Rubber Boots ) o
hydroxide can disintegrate

them.[4]

Recommended materials
Hands Chemical-Resistant Gloves include rubber, nitrile, or
neoprene.[2][3]

A respirator may be required if
) ) there is a risk of inhaling mists
Respiratory Respirator ] )
or aerosols, especially in

poorly ventilated areas.[4]

Handling and Storage Protocols

Proper handling and storage are critical to prevent accidents.[1]

¢ Dilution: To minimize heat generation when diluting, ALWAYS add sodium hydroxide to water
slowly and with constant stirring; NEVER add water to sodium hydroxide.[1]

o Storage: Store sodium hydroxide in its original, tightly sealed, and corrosion-resistant
container in a cool, dry, well-ventilated area.[3][4]

¢ Incompatible Materials: Keep sodium hydroxide away from acids, organic materials, and
metals such as aluminum, tin, lead, and zinc. Contact with these metals can produce
flammable and explosive hydrogen gas.[5]

Spill Response Plan
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In the event of a spill, prompt and correct action is essential.[1]

o Evacuate and Secure: Immediately evacuate all personnel from the spill area and restrict
access.[?]

o Wear PPE: Do not attempt to clean up a spill without wearing the appropriate personal
protective equipment.[3]

o Containment: For liquid spills, contain the spill using a dry, inert absorbent material such as
sand, earth, or vermiculite.[3][5] DO NOT use water to clean up the initial spill.[3]

» Collection: Carefully collect the absorbed material and place it into a suitable, labeled
container for hazardous waste disposal.[5]

o Neutralization of Residue: After the bulk of the spill has been removed, neutralize the residue
with a dilute or weak acid (e.g., acetic acid).[4]

o Final Cleanup: Flush the spill area with copious amounts of water.[4]

o Reporting: Report the spill to the appropriate environmental, health, and safety (EHS)
personnel at your institution.

Disposal Operational Plan

Sodium hydroxide is classified as a hazardous waste and must be disposed of in accordance
with local, state, and federal regulations.[1] For laboratory and industrial settings, untreated
sodium hydroxide should not be poured down the drain.[1][3] The primary and recommended
method for the disposal of waste sodium hydroxide solution is through neutralization.[1] This
process involves carefully adding an acid to the sodium hydroxide solution to adjust the pH to a
neutral range (typically between 6 and 8), rendering it safer for disposal.[6][7]

This protocol details the methodology for neutralizing a sodium hydroxide solution for disposal.
Materials:

e Waste sodium hydroxide solution
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» Weak acid (e.g., 5% acetic acid solution or citric acid) or a dilute strong acid (e.g., 1M
hydrochloric acid or 1M sulfuric acid)

» Large borosilicate glass beaker (or other suitable corrosion-resistant container)
 Stir bar and magnetic stir plate

e pH meter or pH indicator strips

o Appropriate PPE (as detailed in the table above)

Procedure:

e Preparation:

[¢]

Don all required personal protective equipment.

Perform the neutralization in a well-ventilated fume hood.

[¢]

[e]

Place the waste sodium hydroxide solution in the large beaker with a stir bar.

o

Begin stirring the solution at a moderate speed.
o Execution:

o Slowly and carefully add the neutralizing acid to the stirring sodium hydroxide solution in
small increments. The reaction is exothermic, and adding the acid too quickly can cause
the solution to boil and splash.[1]

o Continuously monitor the pH of the solution using a pH meter or pH strips.

o If the temperature of the solution increases significantly, pause the addition of acid and
allow the solution to cool. An ice bath can be used to help control the temperature.

o Completion:

o Continue adding acid until the pH of the solution is within the neutral range of 6 to 8.[6][7]
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o Once neutralized, the solution can typically be disposed of down the drain with a large
volume of water, provided it does not contain other hazardous materials and this practice
is in compliance with local regulations.[1][6] Always confirm your institution's specific
policies for the disposal of neutralized solutions.

o If the neutralized solution contains other hazardous substances, it must be collected and
disposed of as hazardous waste through your institution's EHS department.[1]

Quantitative Data on Common Neutralizing Acids:

. . . Reaction with
Neutralizing Acid Chemical Formula G Notes
a

Strong acid, efficient
NaOH + HCI - NaCl neutralization. The

Hydrochloric Acid HCI o
+ H20 reaction is highly
exothermic.[1]
Strong acid, effective
) ] 2NaOH + H2S04 - neutralizer. The
Sulfuric Acid H2S0a4 _
Na2S04 + 2H20 reaction releases
significant heat.[1]
Weaker acid, resulting
_ , NaOH + CHsCOOH in a less aggressive
Acetic Acid CHsCOOH
- CHsCOONa + H20  and more controllable
reaction.[1]
A solid, weak acid that
o ) 3NaOH + CeHsO7 — is safer to handle. The
Citric Acid CeHsO7

NasCsHs07 + 3H20 reaction is less

exothermic.[1]

Workflow Diagrams
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Safe Handling and Disposal Workflow for Sodium Hydroxide.
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Step-by-Step Neutralization Process Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for Sodium Hydroxide
Solution (UN 1824)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591233#sr-1824-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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